Cas no 2109145-87-9 (N-[1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide)

• Product Name: N-[1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide
• CAS No: 2109145-87-9
• MF: C₁₅H₂₂N₄O₂
• MW: 290.360783100128
• CID: 5408211
• PubChem ID: 121582009
• Update Time: 2025-05-30

N-[1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide

• Inchi： 1S/C15H22N4O2/c1-3-14(20)18(2)12-5-4-8-19(9-12)10-13-16-15(21-17-13)11-6-7-11/h3,11-12H,1,4-10H2,2H3
• InChI Key： UIPBXZVHXQIIIC-UHFFFAOYSA-N
• SMILES： C(N(C1CCCN(CC2N=C(C3CC3)ON=2)C1)C)(=O)C=C

Additional information on N-[1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide

N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide: A Comprehensive Overview

N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide, identified by the CAS registry number NO2109145-87-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a unique structure that combines a piperidine ring, an oxadiazole moiety, and a cyclopropyl group. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and condensation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its spatial arrangement and intermolecular interactions.

One of the most promising applications of N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide lies in the field of pharmacology. Studies have shown that this compound exhibits potent biological activity, particularly in modulating enzyme activity and receptor binding. Its ability to interact with specific molecular targets makes it a valuable candidate for drug development programs targeting various diseases, including cancer and neurodegenerative disorders.

Recent research has focused on understanding the mechanism of action of this compound at the molecular level. For instance, studies have revealed that it acts as an inhibitor of certain kinases involved in cell signaling pathways. This discovery has opened new avenues for its application in anti-cancer therapies. Additionally, its cyclopropyl group contributes to its stability and bioavailability, making it a favorable choice for oral drug delivery systems.

The structural flexibility of N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide also makes it a versatile building block for constructing more complex molecules. Chemists have exploited its reactivity to synthesize derivatives with enhanced pharmacokinetic properties. These derivatives are currently under investigation for their potential use in treating infectious diseases caused by bacteria and viruses.

In terms of industrial applications, this compound has shown promise as an additive in polymer materials. Its ability to enhance the mechanical properties of polymers without compromising their thermal stability makes it a valuable component in advanced materials science. Researchers are exploring its use in developing high-performance plastics for aerospace and automotive industries.

The environmental impact of synthesizing and using N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl-2-propenamide has also been a topic of interest. Studies indicate that the production process can be made more sustainable by employing green chemistry principles such as catalytic reactions and recycling solvents. These efforts align with global initiatives to reduce chemical waste and promote eco-friendly manufacturing practices.

In conclusion, N-[1-[(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)methyl]-3-piperidinyl]-N-methyl